Cas no 253801-15-9 (tert-Butyl 5-formylisoindoline-2-carboxylate)

Tert-Butyl 5-formylisoindoline-2-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its reactive aldehyde functionality and protected amine group. The tert-butyloxycarbonyl (Boc) group provides stability under basic conditions while allowing selective deprotection under acidic conditions, making it useful in multi-step synthetic routes. The formyl group at the 5-position enables further functionalization, such as condensation or reduction reactions, facilitating the construction of complex heterocyclic frameworks. This compound is commonly employed in pharmaceutical and agrochemical research for the development of isoindoline-based scaffolds. Its well-defined reactivity and compatibility with diverse reaction conditions make it a practical choice for targeted molecular design.
tert-Butyl 5-formylisoindoline-2-carboxylate structure
253801-15-9 structure
Product Name:tert-Butyl 5-formylisoindoline-2-carboxylate
CAS No:253801-15-9
MF:C14H17NO3
MW:247.289684057236
MDL:MFCD16620879
CID:1036497
PubChem ID:21250554
Update Time:2025-05-20

tert-Butyl 5-formylisoindoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 5-formylisoindoline-2-carboxylate
    • tert-butyl 5-formyl-1,3-dihydroisoindole-2-carboxylate
    • 2,3-dihydro-5-formyl-2-tert-butoxycarbonyl(1H)isoindole
    • AK124378
    • KB-260792
    • N-BOC-5-FORMYLISOINDOLINE
    • tert-butyl 5-formyl-1,3-dihydro-2H-isoindole-2-carboxylate
    • tert-Butyl5-formylisoindoline-2-carboxylate
    • JKJAWMQWNCXRLC-UHFFFAOYSA-N
    • SB64439
    • 5-Formyl-1,3-dihydro-isoindole-2-carboxylic acid tert-butyl Ester
    • DTXSID10611621
    • DB-344372
    • A877602
    • Z1505701148
    • AS-35610
    • tert-butyl 5-formyl-2,3-dihydro-1H-isoindole-2-carboxylate
    • 253801-15-9
    • SCHEMBL3872976
    • EN300-137729
    • MFCD16620879
    • SCHEMBL5182514
    • DB-110502
    • AKOS016000654
    • CS-0120055
    • MDL: MFCD16620879
    • Inchi: 1S/C14H17NO3/c1-14(2,3)18-13(17)15-7-11-5-4-10(9-16)6-12(11)8-15/h4-6,9H,7-8H2,1-3H3
    • InChI Key: JKJAWMQWNCXRLC-UHFFFAOYSA-N
    • SMILES: O(C(N1CC2C=CC(C=O)=CC=2C1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 247.12091
  • Monoisotopic Mass: 247.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • PSA: 46.61

tert-Butyl 5-formylisoindoline-2-carboxylate Security Information

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Additional information on tert-Butyl 5-formylisoindoline-2-carboxylate

Comprehensive Guide to tert-Butyl 5-formylisoindoline-2-carboxylate (CAS No. 253801-15-9)

tert-Butyl 5-formylisoindoline-2-carboxylate (CAS No. 253801-15-9) is a versatile organic compound widely used in pharmaceutical and chemical research. This compound belongs to the isoindoline family, known for its applications in drug discovery and material science. With the increasing demand for high-purity intermediates in the pharmaceutical industry, tert-Butyl 5-formylisoindoline-2-carboxylate has gained significant attention due to its unique structural properties and reactivity.

The chemical structure of tert-Butyl 5-formylisoindoline-2-carboxylate features a formyl group at the 5-position and a tert-butyl ester at the 2-position of the isoindoline ring. This combination makes it an excellent building block for synthesizing more complex molecules, particularly in the development of small-molecule drugs and biologically active compounds. Researchers often utilize this compound in cross-coupling reactions and nucleophilic substitutions, which are critical in modern organic synthesis.

One of the key reasons for the popularity of tert-Butyl 5-formylisoindoline-2-carboxylate is its role in the synthesis of heterocyclic compounds. Heterocycles are fundamental in medicinal chemistry, as they form the backbone of many FDA-approved drugs. The formyl group in this compound allows for further functionalization, making it a valuable intermediate in the creation of anticancer agents, antiviral drugs, and central nervous system (CNS) therapeutics.

In recent years, the demand for tert-Butyl 5-formylisoindoline-2-carboxylate has surged due to its applications in proteolysis-targeting chimeras (PROTACs) and degradation tag (dTAG) systems. These innovative technologies are revolutionizing drug discovery by enabling targeted protein degradation, a hot topic in the pharmaceutical industry. Researchers are actively exploring how this compound can be used to design next-generation therapeutics with improved efficacy and reduced side effects.

From a commercial perspective, tert-Butyl 5-formylisoindoline-2-carboxylate is supplied by several leading chemical manufacturers, ensuring high purity and consistency for research purposes. The compound is typically available in gram to kilogram quantities, catering to both academic and industrial laboratories. Its stability under standard storage conditions makes it a reliable choice for long-term projects.

Environmental and safety considerations are also important when working with tert-Butyl 5-formylisoindoline-2-carboxylate. While it is not classified as a hazardous material, proper handling procedures should be followed to avoid unnecessary exposure. Researchers are encouraged to consult the Safety Data Sheet (SDS) for detailed information on storage, handling, and disposal.

Looking ahead, the future of tert-Butyl 5-formylisoindoline-2-carboxylate appears promising, with ongoing research exploring its potential in green chemistry and sustainable synthesis. As the pharmaceutical industry shifts toward more eco-friendly practices, this compound could play a pivotal role in developing greener synthetic routes for drug candidates.

In summary, tert-Butyl 5-formylisoindoline-2-carboxylate (CAS No. 253801-15-9) is a highly valuable intermediate in organic and medicinal chemistry. Its versatility, combined with its relevance in cutting-edge research areas like targeted protein degradation, ensures its continued importance in scientific advancements. Whether you are a synthetic chemist, a medicinal researcher, or a supplier of fine chemicals, understanding the properties and applications of this compound is essential for staying at the forefront of innovation.

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